Cas no 96-60-6 (4-hydroxy-3-nitro-N-phenylbenzenesulfonamide)

• Product Name: 4-hydroxy-3-nitro-N-phenylbenzenesulfonamide
• CAS No: 96-60-6
• MF: C₁₂H₁₀N₂O₅S
• MW: 294.283201694489
• CID: 6643051
• PubChem ID: 14495231
• Update Time: 2024-01-30

4-hydroxy-3-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 96-60-6
• DTXSID401259109
• 4-hydroxy-3-nitro-N-phenylbenzenesulfonamide
• AKOS008681490

• Inchi： 1S/C12H10N2O5S/c15-12-7-6-10(8-11(12)14(16)17)20(18,19)13-9-4-2-1-3-5-9/h1-8,13,15H
• InChI Key： VRHCCPDWINIIJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 294.03104260g/mol
• Monoisotopic Mass: 294.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų